Cas no 127896-25-7 (Benzenemethanol, 4-(1,1-dimethylethyl)-a-ethyl-)

• Product Name: Benzenemethanol, 4-(1,1-dimethylethyl)-a-ethyl-
• CAS No: 127896-25-7
• MF: C₁₃H₂₀O
• MW: 192.297304153442
• MDL: MFCD01070800
• CID: 1222021
• PubChem ID: 3279311
• Update Time: 2025-10-25

Benzenemethanol, 4-(1,1-dimethylethyl)-a-ethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 4-(1,1-dimethylethyl)-a-ethyl-
• EN300-73657
• AKOS003596750
• SCHEMBL6055239
• AKOS016908450
• 127896-25-7
• G37611
• 1-(4-tert-butylphenyl)propan-1-ol
• CS-0259579
• Z756131810
• 1-(4-tert-Butylphenyl)-1-propanol

• MDL： MFCD01070800
• Inchi： 1S/C13H20O/c1-5-12(14)10-6-8-11(9-7-10)13(2,3)4/h6-9,12,14H,5H2,1-4H3
• InChI Key： WDEYOAWQRAMQJS-UHFFFAOYSA-N
• SMILES： OC(CC)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 192.1515
• Monoisotopic Mass: 192.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on Benzenemethanol, 4-(1,1-dimethylethyl)-a-ethyl-

Exploring Benzenemethanol, 4-(1,1-dimethylethyl)-a-ethyl- (CAS No. 127896-25-7): Properties, Applications, and Market Insights

Benzenemethanol, 4-(1,1-dimethylethyl)-a-ethyl- (CAS No. 127896-25-7) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This compound, often referred to by its systematic name, belongs to the class of substituted benzenemethanols, which are known for their versatile applications. The presence of a tert-butyl group and an ethyl substituent on the benzene ring enhances its unique chemical properties, making it a valuable intermediate in synthetic chemistry.

The molecular structure of Benzenemethanol, 4-(1,1-dimethylethyl)-a-ethyl- contributes to its stability and reactivity, which are critical for its use in various industrial processes. Researchers and manufacturers often seek this compound for its role in the synthesis of fragrances, agrochemicals, and specialty chemicals. Its CAS No. 127896-25-7 serves as a unique identifier, ensuring precise communication among scientists and regulatory bodies.

One of the most discussed topics in the chemical community is the growing demand for high-purity intermediates like Benzenemethanol, 4-(1,1-dimethylethyl)-a-ethyl-. With advancements in green chemistry and sustainable manufacturing, this compound is being explored for its potential in eco-friendly synthesis routes. Questions such as "What are the synthetic routes for 4-(1,1-dimethylethyl)-a-ethyl-benzenemethanol?" or "How is this compound used in fragrance formulation?" are frequently searched, reflecting the industry's interest in its applications.

In the pharmaceutical sector, Benzenemethanol, 4-(1,1-dimethylethyl)-a-ethyl- is investigated for its potential as a building block in drug development. Its structural features make it a candidate for modifying pharmacokinetic properties of active pharmaceutical ingredients (APIs). The compound's lipophilic nature and steric hindrance are particularly valuable in designing molecules with improved bioavailability.

The market for substituted benzenemethanols is expanding, driven by their utility in diverse industries. Analysts highlight the increasing use of CAS No. 127896-25-7 in research and development, particularly in regions with strong chemical manufacturing capabilities. Companies are investing in scalable production methods to meet the rising demand, while ensuring compliance with environmental and safety regulations.

For researchers and industry professionals, understanding the spectroscopic properties of Benzenemethanol, 4-(1,1-dimethylethyl)-a-ethyl- is essential. Techniques such as NMR, IR, and mass spectrometry are commonly employed to characterize this compound. These analyses not only confirm its purity but also provide insights into its behavior under different conditions, which is crucial for its application in complex chemical processes.

Another trending topic is the role of Benzenemethanol derivatives in material science. Innovations in polymer chemistry and coatings have led to the exploration of this compound as a modifier or additive. Its ability to influence material properties like durability and thermal stability makes it a subject of ongoing research. Searches like "How does 4-(1,1-dimethylethyl)-a-ethyl-benzenemethanol enhance polymer performance?" reflect this interest.

In conclusion, Benzenemethanol, 4-(1,1-dimethylethyl)-a-ethyl- (CAS No. 127896-25-7) is a compound of significant industrial and scientific relevance. Its unique structure and versatile applications make it a focal point in chemical research and manufacturing. As the demand for specialized intermediates grows, this compound is poised to play an even more prominent role in advancing technology and innovation across multiple sectors.